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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B606477

A Guide for Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate rheology modifier is a critical step in the development of
pharmaceutical and cosmetic formulations. These agents control the viscosity, texture, and
stability of semi-solid and liquid dosage forms, directly impacting product performance, patient
acceptability, and shelf-life. Among the diverse array of available thickeners, Carbomer 941, a
synthetic polymer, and xanthan gum, a natural polysaccharide, are two of the most frequently
employed excipients.

This guide provides an objective, data-driven comparison of Carbomer 941 and xanthan gum,
focusing on their performance as rheology modifiers. Detailed experimental protocols are
provided to enable researchers to conduct their own comparative evaluations, ensuring
reproducible and reliable results.

Performance Characteristics: A Head-to-Head
Comparison

Carbomer 941 and xanthan gum, while both effective thickeners, derive from different
chemical classes and exhibit distinct properties. Carbomer 941 is a high molecular weight
polymer of acrylic acid cross-linked with allyl ethers of pentaerythritol[1][2]. In contrast, xanthan
gum is a high-molecular-weight polysaccharide produced by the fermentation of simple sugars
by the bacterium Xanthomonas campestris[3]. These structural differences translate into varied
performance in formulations.
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Physical and Chemical Properties

A fundamental comparison begins with their basic physical and chemical characteristics, which

influence their handling, processing, and compatibility.

Property

Carbomer 941

Xanthan Gum

INCI Name

Carbomer

Xanthan Gum

Chemical Type

Cross-linked Polyacrylic Acid
Polymer[4][5]

Anionic Polysaccharide

Appearance White, fluffy powder Cream to tan-colored powder
) Natural (Bacterial
Source Synthetic _
Fermentation)
pH (in aqueous dispersion) 28-3.2 Neutral

Solubility

Swells in water and other polar

solvents

Soluble in hot or cold water

Neutralization Requirement

Required (e.g., with NaOH,
TEA) to achieve maximum

viscosity

Not required

Rheological and Formulation Properties

The primary function of these polymers is to modify rheology. Their performance in this

capacity is dictated by factors such as viscosity, shear-thinning behavior, yield value, and

sensitivity to environmental conditions like pH and electrolytes.
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Property

Carbomer 941

Xanthan Gum

Viscosity Profile

Low viscosity at low
concentrations, but highly
efficient thickener upon
neutralization. A 0.5%
neutralized dispersion has a
viscosity of 4,000-11,000
mPa:-s.

High viscosity at low

concentrations.

Rheology Flow

Long flow characteristics,

similar to honey.

Shorter flow compared to
Carbomer 941, can have a
"jelly-like" or "goofy"
consistency at higher

concentrations.

Shear-Thinning Behavior

Exhibits shear-thinning
(pseudoplastic) behavior at
concentrations of 0.45 wt%

and above.

Strong shear-thinning

(pseudoplastic) fluid.

High yield value, excellent for

Possesses a yield stress,

Yield Value suspending solids and enabling suspension of
stabilizing emulsions. particles.
) Can produce translucent to
) Produces gels with excellent )
Clarity opague gels, depending on the

clarity.

grade and concentration.

lon/Electrolyte Tolerance

Medium ion tolerance;
viscosity can be significantly
reduced by the presence of

salts.

More tolerant to electrolytes
than carbomers. Viscosity can
decrease with the addition of
mono- and divalent salts, but
the effect may reverse at high

xanthan concentrations.
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pH Sensitivity

pH-dependent; requires
neutralization to a pH of ~7 for
optimal thickening. Viscosity
drops sharply outside the

optimal pH range.

Stable and effective over a

wide pH range.

Texture & Skin Feel

Offers excellent, smooth skin
feel at concentrations below
0.5%.

Can feel draggy or gummy on
the skin, especially at higher

concentrations.

Safety and Toxicology Profile

Both Carbomer 941 and xanthan gum are widely used and considered safe for topical and oral

applications.

Aspect

Carbomer 941

Xanthan Gum

General Safety

Assessed as safe for use in
cosmetic ingredients, with low
toxicity and irritation potential.

Not intended for internal use.

Accepted as a safe food
additive (E415) in the US,
Canada, and Europe. A 2017
EFSA review found no safety
concerns for the general

population.

Acute Oral Toxicity (LD50)

Oral LD50 (mouse): 4600
mg/kg.

Oral LD50 (rat): 45,000 mg/kg.

Irritation Potential

May cause skin or eye irritation
upon contact with the powder.
Pre-existing skin conditions
may be aggravated by

prolonged exposure.

Dust may cause irritation to the
eyes and respiratory system.
Not considered a skin irritant

based on animal models.

Carcinogenicity

Not considered carcinogenic.

Not classifiable as a human

carcinogen.

Experimental Protocols
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To facilitate a direct comparison, the following protocols outline standard procedures for
evaluating key performance parameters of rheology modifiers.

Viscosity Measurement (Rotational Rheometry)

This protocol determines the apparent viscosity of a formulation as a function of shear rate.

Obijective: To characterize and compare the shear-thinning behavior and viscosity profiles of
Carbomer 941 and xanthan gum gels.

Equipment and Materials:

o Stress-controlled or rate-controlled rotational rheometer with cone-plate or parallel-plate
geometry.

» Analytical balance.

o Beakers and magnetic stirrer.

» Deionized water.

o Carbomer 941 powder.

e Xanthan gum powder.

o Neutralizing agent (e.g., 18% w/w Sodium Hydroxide solution).
e pH meter.

Methodology:

o Sample Preparation (1% w/w Gels):

o Carbomer 941 Gel: Slowly sprinkle 1.0 g of Carbomer 941 into 99.0 g of deionized water
while stirring vigorously to avoid clumping. Allow the dispersion to hydrate for at least 30
minutes. Neutralize the dispersion to pH 7.0 + 0.2 by adding the neutralizing agent
dropwise while monitoring with a pH meter.
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o Xanthan Gum Gel: Slowly sprinkle 1.0 g of xanthan gum into 99.0 g of deionized water
under continuous stirring until fully dissolved and hydrated.

e Rheometer Setup:
o Set the temperature control to 25°C + 0.1°C.

o Select an appropriate geometry (e.g., 40 mm parallel plate) and set the measurement gap
(e.g., 1 mm). If particles are present, the gap should be at least 10 times larger than the
largest particle.

e Measurement Procedure:
o Carefully apply the sample to the lower plate, ensuring no air bubbles are trapped.
o Lower the upper geometry to the set gap and trim any excess sample.
o Allow the sample to equilibrate thermally for at least 5 minutes.

o Perform a continuous shear rate ramp (flow curve) from a low shear rate to a high shear
rate (e.g., 0.1 s71to 100 s™1).

o Data Analysis:
o Plot apparent viscosity (Pa-s) versus shear rate (s—1) on a log-log scale.

o Compare the viscosity curves and the degree of shear-thinning for both samples. The
Power Law model (1 = Ky") can be used to quantify the flow behavior index (n) and
consistency index (K).

Yield Stress Determination

This protocol measures the minimum stress required to initiate flow, a critical parameter for
suspension stability.

Objective: To quantify and compare the yield stress of Carbomer 941 and xanthan gum gels.

Equipment:
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o Stress-controlled rotational rheometer.
e Same materials as in the viscosity protocol.
Methodology:

o Sample Preparation and Loading: Prepare and load the samples as described in the
viscosity protocol.

o Measurement Procedure (Stress Ramp):

o Apply a controlled stress ramp, increasing the shear stress linearly from a low value (e.g.,
0.1 Pa) to a value high enough to induce significant flow (e.g., 500 Pa) over a defined
period (e.g., 300 seconds).

o Record the resulting viscosity or shear rate as a function of the applied stress.
o Data Analysis:

o Plot viscosity versus shear stress. The yield stress is often identified as the stress at which
a sharp drop in viscosity occurs.

o Alternatively, plot shear stress versus shear rate. The yield stress can be determined by
extrapolating the flow curve to a zero shear rate using a suitable rheological model, such
as the Herschel-Bulkley model (T = 1o + Kyn).

Formulation Stability Testing

This protocol assesses the physical stability of formulations under accelerated conditions.

Objective: To compare the ability of Carbomer 941 and xanthan gum to maintain the physical
integrity of a model formulation over time.

Equipment and Materials:

e Model formulation (e.g., an oil-in-water emulsion).
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 Stability chambers set to specified temperature and humidity conditions (e.g., 40°C = 2°C/
75% RH + 5% RH for accelerated testing).

» Viscometer or rheometer.
e pH meter.

e Microscope.

e Airtight, inert containers.
Methodology:

o Formulation Preparation: Prepare two batches of the model formulation, one stabilized with
Carbomer 941 and the other with xanthan gum at the same concentration.

e Initial Analysis (Time 0): For each batch, measure and record the initial parameters:
o Appearance (color, clarity, phase separation).
o pH.
o Viscosity.
o Microscopic evaluation (e.g., globule size in an emulsion).
o Storage: Place the samples in their final containers into the stability chamber.

o Testing Frequency: Pull samples for analysis at predetermined time points (e.g., 0, 1, 3, and
6 months for accelerated studies).

e Analysis at Each Time Point: Repeat the tests performed at Time 0.

o Data Evaluation: Compare the changes in the measured parameters over time for both
formulations. Look for significant changes, such as a drop in viscosity, a shift in pH, or signs
of phase separation, which would indicate instability.

Visualization of Workflows and Relationships
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Experimental Workflow for Rheological Comparison

The following diagram illustrates a typical workflow for the comparative rheological analysis of

two modifiers.

1. Sample Preparation

Prepare Carbomer 941 Prepare Xanthan Gum
Dispersion & Neutralize Dispersion

2. Rheometer Loadigg
\4

Load Sample on Rheometer
Set Gap & Temperature (25°C)
Equilibrate

3. Rheologvtcal Testing

Flow Curve Measurement
(Viscosity vs. Shear Rate)

:

Stress Ramp Measurement
(Yield Stress)

4. Data Analysii & Comparison

Model Fitting (e.g., Power Law)
Compare Viscosity Profiles
Compare Yield Stress Values

Click to download full resolution via product page

Caption: Experimental workflow for comparing rheology modifiers.

Key Factors for Polymer Selection

The choice between Carbomer 941 and xanthan gum depends on the specific requirements of
the final product. The diagram below outlines the logical relationships influencing this decision.
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Formulation Requirements

T

High Clarity Needed?

Wide pH Stability m

High Electrolyte
Content?

A

Yes

Smooth, Non-tacky

Feel Critical? Yes

Consider
Carbomer 941

Consider
Xanthan Gum

Click to download full resolution via product page
Caption: Decision matrix for selecting a rheology modifier.

Conclusion

Both Carbomer 941 and xanthan gum are highly effective rheology modifiers, but they offer
different advantages and are suited for different applications.

Choose Carbomer 941 for:
o Formulations where high clarity is essential, such as clear gels.

e Products requiring a smooth, non-tacky skin feel and long-flow rheology.
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e Systems where a high yield value is needed to suspend particles in a low-viscosity base.

o Formulations with low electrolyte content where the pH can be controlled within the neutral
range.

Choose Xanthan Gum for:

Formulations that must be stable over a wide pH range.

Systems containing a significant concentration of salts or other electrolytes.

Applications where a "natural” label is desired.

Products where a higher viscosity at low shear rates is needed and a "jelly-like" texture is
acceptable or desired.

Ultimately, the optimal choice requires careful consideration of the desired final product
characteristics and empirical testing. The protocols and data presented in this guide provide a
robust framework for making an informed, evidence-based decision in the selection of the most
suitable rheology modifier for your specific drug development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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